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Compound of Interest

Compound Name: TDFA

Cat. No.: B612448

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tenofovir Disoproxil Fumarate (TDFA) in a laboratory setting.
Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to TDFA. While TDFA is available in coated tablet form for clinical
use, which minimizes dust exposure, laboratory settings often involve handling the active
pharmaceutical ingredient (API) as a powder.

Recommended PPE for Handling TDFA Powder:
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile

gloves is recommended.

Provides a robust barrier
against skin contact. In the
absence of specific
breakthrough time data for
TDFA, frequent changes are
advised, especially if

contamination is suspected.

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from dust
particles and potential

splashes.

Face Protection

A full-face shield should be
worn in addition to safety
glasses or goggles, especially
when handling larger
quantities of powder or during
procedures with a high risk of

aerosolization.

Offers a greater level of

protection for the entire face.

Respiratory Protection

For spill cleanup or when
handling significant quantities
of powder outside of a
contained ventilation system, a
tight-fitting full-face respirator
with HEPA filters is

recommended.

Prevents inhalation of fine
TDFA particles.

Lab Coat

A disposable gown or a
dedicated lab coat that is

regularly laundered.

Protects skin and personal

clothing from contamination.

Operational Plans: Safe Handling Procedures

Adherence to a strict operational workflow is crucial when working with TDFA. The following

steps outline the standard procedure for handling TDFA powder in a laboratory.
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Quantitative Data Summary

Parameter Value Source

An internal OEL of 200 pg/m3
has been established by NIOSH Docket #105 for Viread
Gilead Sciences.

Occupational Exposure Limit
(OEL)

 To cite this document: BenchChem. [Essential Safety and Handling Guide for Tenofovir
Disoproxil Fumarate (TDFA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612448#personal-protective-equipment-for-handling-
tdfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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